Douglanin
Douglanin
Douglanin is a natural product found in Anthemis melampodina, Artemisia ludoviciana, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
16886-36-5
VCID:
VC21059692
InChI:
InChI=1S/C15H20O3/c1-8-4-5-11(16)15(3)7-6-10-9(2)14(17)18-13(10)12(8)15/h4,10-13,16H,2,5-7H2,1,3H3/t10-,11-,12+,13-,15-/m0/s1
SMILES:
CC1=CCC(C2(C1C3C(CC2)C(=C)C(=O)O3)C)O
Molecular Formula:
C15H20O3
Molecular Weight:
248.32 g/mol
Douglanin
CAS No.: 16886-36-5
Cat. No.: VC21059692
Molecular Formula: C15H20O3
Molecular Weight: 248.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Douglanin is a natural product found in Anthemis melampodina, Artemisia ludoviciana, and other organisms with data available. |
|---|---|
| CAS No. | 16886-36-5 |
| Molecular Formula | C15H20O3 |
| Molecular Weight | 248.32 g/mol |
| IUPAC Name | (3aS,5aR,6S,9aS,9bS)-6-hydroxy-5a,9-dimethyl-3-methylidene-4,5,6,7,9a,9b-hexahydro-3aH-benzo[g][1]benzofuran-2-one |
| Standard InChI | InChI=1S/C15H20O3/c1-8-4-5-11(16)15(3)7-6-10-9(2)14(17)18-13(10)12(8)15/h4,10-13,16H,2,5-7H2,1,3H3/t10-,11-,12+,13-,15-/m0/s1 |
| Standard InChI Key | PLSSEPIRACGCBO-AIUMHDJVSA-N |
| Isomeric SMILES | CC1=CC[C@@H]([C@]2([C@H]1[C@@H]3[C@@H](CC2)C(=C)C(=O)O3)C)O |
| SMILES | CC1=CCC(C2(C1C3C(CC2)C(=C)C(=O)O3)C)O |
| Canonical SMILES | CC1=CCC(C2(C1C3C(CC2)C(=C)C(=O)O3)C)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator